4-(tert-butyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C21H30N2O3S/c1-21(2,3)18-6-8-20(9-7-18)27(24,25)22-15-17-10-12-23(13-11-17)16-19-5-4-14-26-19/h4-9,14,17,22H,10-13,15-16H2,1-3H3
• InChI Key: BIJFORJDNPFPLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C21H30N2O3S
• Molecular Weight: 390.5 g/mol

Description

4-(tert-butyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide, also known as TAK-659, is a novel small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor (BCR) signaling pathway, which plays a critical role in the survival and proliferation of B cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL).

Scientific Research Applications

Crystal Structure and Molecular Interactions

The compound, 4-(tert-butyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide, has been studied for its crystal structure and molecular interactions. Research on similar sulfonamide derivatives has shown that they can crystallize in specific space groups with extensive π–π interactions and intermolecular hydrogen bonds, which are crucial for understanding their physical properties and potential applications in material science or molecular engineering (Balu & Gopalan, 2013).

Coordination Compounds and Chemical Nucleases

Sulfonamides derived from compounds like this compound have been used to synthesize coordination compounds with metals, such as copper. These compounds can act as chemical nucleases, indicating potential applications in biochemistry and molecular biology for DNA manipulation or as tools in genetic engineering (Macías et al., 2006).

Glycosidic Linkage Formation

Research on sulfonamide compounds has led to the development of powerful metal-free reagents for activating thioglycosides, facilitating the formation of diverse glycosidic linkages. This application is particularly relevant in the synthesis of complex carbohydrates and glycoconjugates, which are important in various biological processes and drug development (Crich & Smith, 2001).

Antimalarial Agents

Compounds structurally related to this compound have been investigated for their antimalarial properties. The crystal structures of these derivatives, along with their biological activities, suggest their potential as antimalarial agents, contributing to the ongoing search for new treatments against malaria (Cunico et al., 2009).